Cas no 2122281-21-2 (Boronic acid, B-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-, hydrochloride (1:1))

• Product Name: Boronic acid, B-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-, hydrochloride (1:1)
• CAS No: 2122281-21-2
• MF: C₁₀H₁₇BClN₃O₂
• MW: 257.524881124496
• CID: 5183912
• Update Time: 2025-10-31

Boronic acid, B-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-, hydrochloride (1:1)

• Inchi： 1S/C10H16BN3O2.ClH/c1-13-4-6-14(7-5-13)10-3-2-9(8-12-10)11(15)16;/h2-3,8,15-16H,4-7H2,1H3;1H
• InChI Key： SYFHXHYFGLRMOU-UHFFFAOYSA-N
• SMILES： B(C1C=NC(N2CCN(C)CC2)=CC=1)(O)O.Cl

Additional information on Boronic acid, B-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-, hydrochloride (1:1)

Comprehensive Overview of Boronic acid, B-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-, hydrochloride (1:1) (CAS No. 2122281-21-2)

The compound Boronic acid, B-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-, hydrochloride (1:1), identified by its CAS No. 2122281-21-2, is a boronic acid derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a pyridinyl core and a 4-methyl-1-piperazinyl substituent, making it a versatile intermediate in drug discovery. Its boronic acid moiety is particularly noteworthy, as it plays a critical role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry.

In recent years, the demand for boronic acid derivatives has surged due to their applications in targeted drug delivery and enzyme inhibition. Researchers are increasingly exploring CAS No. 2122281-21-2 for its potential in designing kinase inhibitors, a hot topic in oncology research. The 4-methyl-1-piperazinyl group in this compound is also of interest, as it is a common pharmacophore in antipsychotic and anticancer agents, aligning with current trends in personalized medicine.

The hydrochloride (1:1) salt form of this compound enhances its solubility and stability, making it suitable for in vitro and in vivo studies. This property is particularly valuable in high-throughput screening (HTS) assays, where solubility issues often hinder drug development. The pyridinyl-boronic acid scaffold is also being investigated for its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery that targets "undruggable" proteins.

From a synthetic chemistry perspective, Boronic acid, B-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-, hydrochloride (1:1) offers a robust platform for modular derivatization. Its CAS No. 2122281-21-2 is frequently cited in patents related to kinase inhibitors, reflecting its commercial and scientific relevance. The compound's compatibility with green chemistry principles—such as reduced solvent usage and catalytic efficiency—further elevates its appeal in sustainable pharmaceutical manufacturing.

In summary, Boronic acid, B-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-, hydrochloride (1:1) (CAS No. 2122281-21-2) is a multifaceted compound with broad applications in medicinal chemistry and drug development. Its structural features, including the boronic acid and 4-methyl-1-piperazinyl groups, position it as a valuable tool for researchers tackling complex biological targets. As the pharmaceutical industry continues to innovate, this compound is poised to play a pivotal role in advancing next-generation therapies.